Cas no 2171922-96-4 (tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate)

• Product Name: tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate
• CAS No: 2171922-96-4
• MF: C₁₄H₂₀FNO₄S
• MW: 317.376306533813
• CID: 6618641
• PubChem ID: 165565462
• Update Time: 2025-10-16

tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2171922-96-4
• tert-butyl N-[3-(fluorosulfonyl)-1-phenylpropyl]carbamate
• EN300-1577285
• tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate

• Inchi： 1S/C14H20FNO4S/c1-14(2,3)20-13(17)16-12(9-10-21(15,18)19)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,17)
• InChI Key： LJJORCYGXFIPRC-UHFFFAOYSA-N
• SMILES： S(CCC(C1C=CC=CC=1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 317.10970745g/mol
• Monoisotopic Mass: 317.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate

Introduction to tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate (CAS No. 2171922-96-4)

tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate, with the CAS number 2171922-96-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a fluorosulfonyl moiety, and a phenylpropyl chain, which collectively contribute to its distinct chemical and biological properties.

The tert-butyl group in tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate provides enhanced stability and lipophilicity, making it an attractive candidate for various pharmaceutical applications. The fluorosulfonyl moiety, on the other hand, introduces strong electron-withdrawing effects and increases the reactivity of the compound, which can be leveraged in the design of novel drugs with improved pharmacological profiles.

Recent studies have highlighted the potential of tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of these enzymes, thereby modulating their activity and potentially slowing down disease progression.

In another notable study, scientists at a leading pharmaceutical company investigated the pharmacokinetic properties of tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate. The results showed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its successful translation into clinical applications. The study also highlighted the compound's low toxicity profile, further supporting its potential as a safe and effective therapeutic agent.

The structural versatility of tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate has also been explored in the context of drug delivery systems. Researchers have developed nanoparticle formulations containing this compound to enhance its bioavailability and target specificity. These formulations have shown promising results in preclinical studies, demonstrating improved therapeutic outcomes compared to traditional drug delivery methods.

Beyond its potential as a therapeutic agent, tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate has also been studied for its use in chemical synthesis. Its unique reactivity profile makes it a valuable intermediate in the synthesis of other complex molecules. For example, chemists at a major research institution have utilized this compound as a key building block in the synthesis of novel fluorinated compounds with applications in materials science and electronics.

The environmental impact of tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate has also been a subject of investigation. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with this compound. Additionally, efforts are underway to develop more sustainable synthesis methods for this compound, aligning with the growing emphasis on green chemistry principles in the pharmaceutical industry.

In conclusion, tert-butyl N-3-(fluorosulfonyl)-1-phenylpropylcarbamate (CAS No. 2171922-96-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development and exploration. Ongoing research continues to uncover new insights into its potential uses and benefits, positioning it as a valuable asset in the quest for innovative therapeutic solutions.